Cas no 1290625-08-9 (3-BROMO-5-FLUOROBENZOIC ACID)

3-BROMO-5-FLUOROBENZOIC ACID structure
3-BROMO-5-FLUOROBENZOIC ACID structure
Product Name:3-BROMO-5-FLUOROBENZOIC ACID
CAS No:1290625-08-9
MF:C15H25NO5
MW:299.362704992294
CID:3161592
Update Time:2026-04-27

3-BROMO-5-FLUOROBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

    • 3-BROMO-5-FLUOROBENZOIC ACID
    • Inchi: InChI=1S/C15H25NO5/c1-5-19-13(17)10-8-11-12(9-10)20-7-6-16(11)14(18)21-15(2,3)4/h10-12H,5-9H2,1-4H3
    • InChI Key: RLBZVNJGAHTMMY-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1CC2C(C1)OCCN2C(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.